Cas no 358-23-6 (Trifluoromethanesulfonic Anhydride)

Trifluoromethanesulfonic Anhydride (TFAA) is a highly reactive triflating agent widely used in organic synthesis. Its strong electrophilic nature makes it effective for introducing the trifluoromethanesulfonyl (triflyl) group into substrates, facilitating reactions such as esterifications, acylations, and the activation of carboxylic acids. TFAA is particularly valued for its ability to enhance reaction rates and yields in challenging transformations, including peptide coupling and glycosylation. Its compatibility with a broad range of solvents and reagents further underscores its versatility. Due to its moisture sensitivity, handling under anhydrous conditions is essential. TFAA is a critical reagent in pharmaceutical and fine chemical synthesis, offering high efficiency and selectivity.
Trifluoromethanesulfonic Anhydride structure
358-23-6 structure
Product Name:Trifluoromethanesulfonic Anhydride
CAS No:358-23-6
MF:C2F6O5S2
MW:282.138819694519
MDL:MFCD00000408
CID:37040
PubChem ID:24889545
Update Time:2025-10-24

Trifluoromethanesulfonic Anhydride Chemical and Physical Properties

Names and Identifiers

    • PFC-MSA
    • TRIFLIC ANHYDRIDE
    • TRIFLUOROMETHANESULFONIC ACID ANHYDRIDE
    • TRIFLUOROMETHANESULFONIC ANHYDRIDE
    • TRIFLUOROMETHANESULFONYL ANHYDRIDE
    • TRIFLUOROMETHANESULPHONIC ACID ANHYDRIDE
    • TRIFLUOROMETHANESULPHONIC ANHYDRIDE
    • Methanesulfonic acid, trifluoro-, anhydride
    • trifluoro-methanesulfonicacianhydride
    • TRIFLUOROMETHANESULFONIC ANHYDRIDE SET W ITH 10 X 1 ML
    • TriFluoroMethaneSulfonic Anhydride(TFMSAA)
    • Trifluormethaansulfonzuur anhydride
    • Trifluoromethanesufonic anhydride
    • TRIFLIC ANHYDRIDE ( AKA ) TRIFLUOROMETHANE SULFONI
    • 11-Azido-3,6,9-trioxaundecan-1-amine
    • Methanesulfonic acid, 1,​1,​1-​trifluoro-​, 1,​1'-​anhydride
    • Trifluormethamesulfonic anlydride
    • Trifluoromethanesulf
    • Trifluoromethanesulfonic anhydride, Tf2O
    • (TRIFLUOROMETHANE)SULFONYL TRIFLUOROMETHANESULFONATE
    • TRIFLUOROMETHANE-SULFON
    • TRIFLUOROMETHANESULFONIC ACID
    • TRIFLUOROMETHANESULFONIC ANHYDRIDE (10 ML )
    • TRIFLUOROMETHANESULFONIC ANHYDRIDE FOR SYNTHESIS
    • Tf2O
    • Perfluoromethanesulfonic anhydride solution
    • Trifluoromethanesulfonic?Anhydride
    • trifluormethane sulfonic anhydride
    • GS-3207
    • trifiuoromethanesulphonic anhydride
    • trifluorometansulfonic anhydrid
    • Trifluoromethyl sulphonic anhydride
    • 358-23-6
    • triflic acid anhydride
    • Trifluoromethanesulfonic anhydride, purum, >=98.0% (T)
    • trifluormethanesulfonic acid anhydride
    • trifluoro-methansulfonic acid anhydride
    • trifluoromethanesulfonic-anhydride
    • trifluoro-methanesulfonic anhydride
    • Methanesulfonic acid, 1,1,1-trifluoro-, 1,1'-anhydride
    • TRIFLATE ANHYDRIDE
    • CHEBI:48509
    • 8W034LHG1U
    • Q-101271
    • A822989
    • Trifluoromethanesulfonic anyhydride [MI]
    • SCHEMBL160
    • trifluoro methanesulfonic anhydride
    • triflouromethane-sulfonic anhydride
    • trifluromethane sulfonic anhydride
    • Triflic anhydride solution
    • trifluormethansulphonic anhydride
    • (CF3SO2)2O
    • Trifluoromethanesulfonic anhydride (Triflic anhydride)
    • trifluoromethane sulphonic anhydride
    • AKOS007930319
    • Triflouromethanesulfonic anhydride
    • trifluormethanesulfonic anhydride
    • NS00041402
    • trifluormethylsulfonyl trifluormethansulfonat
    • trifluorornethanesulfonic anhydride
    • trifluoromethanesulfonic acid trifluoromethylsulfonyl ester
    • trifluoromethanesulfonic-acid anhydride
    • trifluoromethyl sulfonic anhydride
    • trifluoromethane-sulphonic anhydride
    • trifloromethanesulfonic anhydride
    • trifluoromethylsulphonic anhydride
    • trifluoromethansulfonic anhydride
    • trifluoromethylsulfonic acid anhydride
    • trifluoro-methanesulfonic acid anhydride
    • MFCD00000408
    • BCP24336
    • CS-B0874
    • trifluoromethane-sulfonic-anhydride
    • trifluoromethane -sulfonic anhydride
    • trifluoromethylsulfonyl tris(fluoranyl)methanesulfonate
    • trifluoromethane-sulfonic anhydride
    • trifluoro-methanesulphonic anhydride
    • trifluoromethane sulfonic anhydride
    • DTXSID501014629
    • trifluro methanesulfonic anhydride
    • (Tf)2O
    • Q6128335
    • AMY3637
    • trifluoromethane-sulfonic acid anhydride
    • trifluormethane sulfonic acid anhydride
    • FT-0632032
    • Trifluoromethylsulfonic anhydride
    • EN300-50306
    • C2F6O5S2
    • trifluoromethansulphonic anhydride
    • EINECS 206-616-8
    • trifluoro methane sulfonic acid anhydride
    • BP-20541
    • T1100
    • Trifluoromethanesulfonic anhydride, >=99%
    • OTf2
    • 1,1,1-trifluoromethanesulfonic acid 1,1'-anhydride
    • UNII-8W034LHG1U
    • trifluoromethane sulfonic acid anhydride
    • trifluoromethanesulfonyl trifluoromethanesulfonate
    • trifluoromethylsulfonyl trifluoromethanesulfonate
    • Methanesulfonic acid, trifluoro, anhydride
    • DTXCID101437174
    • STL558688
    • BBL036267
    • Methanesulfonic acid, 1,1,1trifluoro, 1,1'anhydride
    • DB-009868
    • 1,1,1Trifluoromethanesulfonic acid 1,1'anhydride
    • TRIFLUOROMETHANESULFONIC ANHYDRIDE [MI]
    • Trifluoromethanesulfonic Anhydride
    • MDL: MFCD00000408
    • Inchi: 1S/C2F6O5S2/c3-1(4,5)14(9,10)13-15(11,12)2(6,7)8
    • InChI Key: WJKHJLXJJJATHN-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OS(C(F)(F)F)(=O)=O
    • BRN: 1813600

Computed Properties

  • Exact Mass: 281.90900
  • Monoisotopic Mass: 281.909134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 94.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.677 g/mL at 25 °C(lit.)
  • Melting Point: -80°C
  • Boiling Point: 81-83 °C(lit.)
  • Flash Point: 81-83°C
  • Refractive Index: n20/D 1.321(lit.)
  • Solubility: Miscible with dichloromethane. Immiscible with hydrocarbons.
  • Water Partition Coefficient: Violently with water
  • PSA: 94.27000
  • LogP: 2.86380
  • Solubility: Insoluble in water
  • Vapor Pressure: 8 mmHg ( 20 °C)
  • Sensitiveness: Moisture Sensitive
  • Color/Form: 1 M in methylene chloride

Trifluoromethanesulfonic Anhydride Security Information

  • Symbol: GHS05 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H314
  • Warning Statement: P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3265 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 14-22-35
  • Safety Instruction: S26; S36/37/39; S43
  • FLUKA BRAND F CODES:10-21
  • RTECS:PB2772000
  • Hazardous Material Identification: C
  • HazardClass:8
  • PackingGroup:II
  • TSCA:Yes
  • Storage Condition:0-10°C
  • Packing Group:I
  • Risk Phrases:R14; R21/22; R34; R35

Trifluoromethanesulfonic Anhydride Customs Data

  • HS CODE:29049020
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Trifluoromethanesulfonic Anhydride Pricemore >>

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Trifluoromethanesulfonic Anhydride Production Method

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(CAS:358-23-6)Trifluoromethanesulfonic anhydride
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(CAS:358-23-6)Trifluoromethanesulfonic Anhydride
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Trifluoromethanesulfonic Anhydride Spectrogram

13C NMR
13C NMR

Additional information on Trifluoromethanesulfonic Anhydride

Introduction to Trifluoromethanesulfonic Anhydride (CAS No. 358-23-6)

Trifluoromethanesulfonic Anhydride, with the chemical formula (CF₃SO₂)₂O and CAS number 358-23-6, is a highly reactive and versatile compound widely utilized in organic synthesis, pharmaceutical development, and materials science. This anhydride derivative of trifluoromethanesulfonic acid (TFMSA) is renowned for its exceptional reactivity, particularly in the introduction of trifluoromethyl groups into molecular frameworks. Its unique electronic properties, derived from the strong electron-withdrawing nature of the trifluoromethyl group and the sulfonate moiety, make it an invaluable tool in synthetic chemistry.

The compound is typically employed as a potent acylating agent and fluorinating reagent. Its ability to facilitate the formation of C-F bonds under mild conditions has garnered significant attention in recent years, particularly in the context of drug discovery and agrochemical research. The introduction of fluorine atoms into pharmaceutical molecules often enhances metabolic stability, bioavailability, and binding affinity, making Trifluoromethanesulfonic Anhydride a preferred choice for medicinal chemists.

In recent years, advancements in synthetic methodologies have expanded the applications of CAS No. 358-23-6 beyond traditional acylation reactions. For instance, it has been demonstrated that this anhydride can be used to introduce trifluoromethyl groups into heterocyclic compounds, which are prevalent in many biologically active molecules. This capability has opened new avenues for the synthesis of novel pharmaceuticals with improved pharmacokinetic profiles.

One of the most compelling aspects of Trifluoromethanesulfonic Anhydride is its role in cross-coupling reactions. Researchers have leveraged its reactivity to develop novel protocols for constructing complex molecular architectures. For example, its use in palladium-catalyzed coupling reactions has enabled the efficient synthesis of trifluoromethylated biaryl compounds, which are known for their potent biological activities. These findings highlight the compound's importance in modern synthetic organic chemistry.

The compound's utility extends to materials science as well. Trifluoromethanesulfonic Anhydride has been employed in the preparation of fluorinated polymers and coatings that exhibit enhanced thermal stability and chemical resistance. These properties make it particularly valuable for applications in high-performance materials where durability and resistance to harsh environments are critical.

Recent studies have also explored the use of CAS No. 358-23-6 in asymmetric synthesis. By employing chiral auxiliaries or catalysts, researchers have been able to achieve enantioselective trifluoromethylation, paving the way for the synthesis of enantiomerically pure pharmaceutical intermediates. This development underscores the compound's versatility and its potential to contribute to more sustainable synthetic routes.

The industrial production and handling of Trifluoromethanesulfonic Anhydride require careful consideration due to its reactivity and potential hazards. While it is not classified as a hazardous material under standard regulations, proper safety protocols must be followed to ensure safe handling and storage. Its high reactivity necessitates its use in controlled environments, often under inert atmospheres or at low temperatures to prevent unwanted side reactions.

In conclusion, Trifluoromethanesulfonic Anhydride (CAS No. 358-23-6) is a cornerstone compound in modern chemistry, with applications spanning pharmaceuticals, materials science, and organic synthesis. Its unique properties and broad utility make it an indispensable tool for chemists seeking to incorporate trifluoromethyl groups into their molecular designs. As research continues to uncover new applications and synthetic strategies, the importance of this compound is only expected to grow.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:358-23-6)Trifluoromethanesulfonic anhydride
sfd11851
Purity:99.9%
Quantity:200kg
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Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:358-23-6)
SDF331;SFD335
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email